N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C16H12F2N2O3S2/c1-2-25(22,23)11-5-3-9(4-6-11)15(21)20-16-19-14-12(18)7-10(17)8-13(14)24-16/h3-8H,2H2,1H3,(H,19,20,21)
• InChI Key: COEQZRUBGIPHAA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C16H12F2N2O3S2
• Molecular Weight: 382.4 g/mol
• CAS No.: 886915-41-9

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is a useful research compound. Its molecular formula is C16H12F2N2O3S2 and its molecular weight is 382.4. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

N-(4,6-Difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is structurally similar to compounds known for their potent insecticidal activity. For instance, Flubendiamide, which exhibits a unique chemical structure with novel substituents such as a sulfonylalkyl group, has been demonstrated to show extremely strong insecticidal activity, especially against lepidopterous pests. This suggests potential applications of similar compounds in pest management programs (Tohnishi et al., 2005).

Electrophysiological Activity

The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, similar in structure to this compound, have shown potency in in vitro Purkinje fiber assays comparable to known selective class III agents. These findings indicate potential applications in developing treatments for cardiac arrhythmias (Morgan et al., 1990).

Antimalarial and Antiviral Properties

Research involving sulfonamide derivatives, similar to this compound, has indicated potential antimalarial activity. These compounds, upon theoretical investigation and molecular docking studies, have shown promising activity against malaria and were also examined for their potential against COVID-19, suggesting their utility in developing therapeutics for infectious diseases (Fahim & Ismael, 2021).

Anticancer Activity

Compounds structurally related to this compound have been synthesized and evaluated for anticancer activity against several cancer cell lines. This research suggests that similar compounds could be explored for their potential to inhibit cancer cell growth, providing a pathway for the development of new anticancer drugs (Ravinaik et al., 2021).

Fluorination Chemistry

The compound and its derivatives are of interest in fluorination chemistry, where fluoroalkylative aryl migration techniques have been employed. Such compounds demonstrate potential applications in synthetic chemistry, particularly in the development of fluorinated molecules for various industrial and pharmacological purposes (He et al., 2015).